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Compound of Interest

Compound Name: Sodium dodecylbenzenesulfonate

Cat. No.: B082459

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the material safety data for sodium
dodecylbenzenesulfonate (SDBS), a widely used anionic surfactant in research and

development settings. Adherence to these safety protocols is crucial for ensuring a safe
laboratory environment.

Chemical Identification

Identifier Value

Chemical Name Sodium dodecylbenzenesulfonate

Dodecylbenzenesulfonic acid, sodium salt;

Synonyms SDBS

CAS Number 25155-30-0
Molecular Formula C18H29Na03S
Molecular Weight 348.48 g/mol [1]

Hazard Identification and Classification
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Sodium dodecylbenzenesulfonate is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute toxicity, Oral Category 4 2]
) S H315: Causes skin irritation[1]
Skin corrosion/irritation Category 2

[2]

Serious eye damage/eye
o Category 1
irritation

H318: Causes serious eye

damage|2]

Signal Word: Danger[1][2]

Hazard Pictograms:

e GHSO07: Exclamation Mark

e GHSO05: Corrosion

Hazard Identification and Personal Protective Equipment (PPE) Protocol
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Figure 1: Hazard Identification and PPE Protocol
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Caption: A workflow for assessing hazards and selecting appropriate PPE.

Toxicological Properties
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The primary routes of exposure are ingestion, skin contact, and eye contact.

Toxicological Endpoint Species

Value

Acute Toxicity: Oral (LD50) Rat

438 - 650 mg/kg bw[3][4]

Acute Toxicity: Dermal (LD50) Rat

> 2000 mg/kg bw([3]

Acute Toxicity: Inhalation

Rat 310 mg/m3 air[3]
(LC50)
Skin Irritation Rabbit Causes skin irritation
Eye Irritation Rabbit Causes serious eye damage

First-Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route

First-Aid Protocol

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a physician or poison control

center immediately.

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists,

call a physician.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6] Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention from

an ophthalmologist.[2]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]
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First-Aid Response Workflow

Figure 2: First-Aid Response Workflow
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Caption: A decision-making workflow for first-aid response to exposure.

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including safety goggles with side
shields, chemical-resistant gloves, and a lab coat.[2][5]

e Avoid dust formation.[2] Use in a well-ventilated area or with a local exhaust ventilation
system.[5]
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Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[5]
Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents and acids.[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.[6]
Ventilate: Ensure adequate ventilation.
Control Ignition Sources: Remove all sources of ignition.[6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[7]

Cleanup:

o For solid spills, sweep up and shovel into suitable containers for disposal.[1] Avoid
creating dust.[7]

o For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a chemical
waste container.

Decontamination: Clean the spill area thoroughly with water.

Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[2]

Spill Response Protocol
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Figure 3: Spill Response Protocol
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Caption: A stepwise protocol for responding to a chemical spill.
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Physical and Chemical Properties

Property Value
White to light yellow powder, flakes, or
Appearance
granules[8][9]
Odor Odorless
Solubility Soluble in water[8][9]
pH 7-9.5 (1% solution)

Stability and Reactivity

e Reactivity: This material is not reactive under normal ambient conditions.[2]

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

» Possibility of Hazardous Reactions: No dangerous reactions are known.
» Conditions to Avoid: Avoid dust formation and exposure to moisture.
¢ Incompatible Materials: Strong oxidizing agents and acids.

e Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes of
sulfur oxides and carbon oxides.[2]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][5]

e Unsuitable Extinguishing Media: Water jet.[2]

o Specific Hazards Arising from the Chemical: Combustible solid.[2][6] Poisonous gases,
including sulfur oxides and sodium oxides, are produced in a fire.[6] Containers may explode
in a fire.[6]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[2] Waste material must be disposed of as hazardous waste.[2] Do not
empty into drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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